Cas no 2137984-31-5 (1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2,3,3-trimethylbutan-1-one)

• Product Name: 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2,3,3-trimethylbutan-1-one
• CAS No: 2137984-31-5
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5848582
• PubChem ID: 165450192
• Update Time: 2025-11-06

1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2,3,3-trimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-715410
• 2137984-31-5
• 1-[2-(aminomethyl)-2-methylmorpholin-4-yl]-2,3,3-trimethylbutan-1-one
• 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2,3,3-trimethylbutan-1-one

• Inchi： 1S/C13H26N2O2/c1-10(12(2,3)4)11(16)15-6-7-17-13(5,8-14)9-15/h10H,6-9,14H2,1-5H3
• InChI Key： ZRGXVEWOCLSHJH-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(C)C(C)(C)C)=O)CC1(C)CN

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2,3,3-trimethylbutan-1-one

Introduction to 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2,3,3-trimethylbutan-1-one (CAS No. 2137984-31-5)

1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2,3,3-trimethylbutan-1-one (CAS No. 2137984-31-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of morpholine derivatives and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2,3,3-trimethylbutan-1-one is characterized by a morpholine ring with an aminomethyl group and a trimethylbutanone moiety. The morpholine ring is a six-membered heterocyclic compound containing one oxygen atom and one nitrogen atom, which imparts significant biological activity. The presence of the aminomethyl group enhances the compound's reactivity and binding affinity to various biological targets, while the trimethylbutanone moiety contributes to its lipophilicity and solubility properties.

Recent studies have highlighted the potential of 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2,3,3-trimethylbutan-1-one in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2,3,3-trimethylbutan-1-one has also been investigated for its potential as an antiviral agent. A study conducted by a team of researchers at the University of California found that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves blocking viral entry into host cells and interfering with viral RNA synthesis.

The pharmacokinetic profile of 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2,3,3-trimethylbutan-1-one has been extensively studied to evaluate its suitability for therapeutic use. Preclinical studies have demonstrated that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it has shown low toxicity in animal models, indicating a wide therapeutic window and reduced risk of adverse effects.

Clinical trials are currently underway to further investigate the safety and efficacy of 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2,3,3-trimethylbutan-1-one. Phase I trials have shown promising results in terms of safety and tolerability in healthy volunteers. Phase II trials are currently being conducted to evaluate its efficacy in patients with specific inflammatory conditions and viral infections.

The development of 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2,3,3-trimethylbutan-1-one as a therapeutic agent is supported by its unique chemical structure and multifaceted biological activity. Its ability to modulate multiple biological pathways makes it a versatile compound with potential applications in various medical fields. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic potential.

In conclusion, 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2,3,3-trimethylbutan-1-one (CAS No. 2137984-31-5) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its promising anti-inflammatory and antiviral properties, coupled with favorable pharmacokinetic characteristics, position it as a potential candidate for the development of novel therapeutics. Continued research and clinical trials will further elucidate its full therapeutic potential and pave the way for its use in clinical practice.